Cas no 119630-77-2 (arecaidine but-2-ynyl ester tosylate)

• Product Name: arecaidine but-2-ynyl ester tosylate
• CAS No: 119630-77-2
• MF: C₁₈H₂₃NO₅S
• MW: 365.443924188614
• CID: 1211980
• PubChem ID: 6604935
• Update Time: 2025-04-20

arecaidine but-2-ynyl ester tosylate Chemical and Physical Properties

Names and Identifiers

• arecaidine but-2-ynyl ester tosylate
• NCGC00025362-01
• E79899
• but-2-ynyl 1-methyl-3,6-dihydro-2H-pyridine-5-carboxylate;4-methylbenzenesulfonic acid
• DA-61196
• N-Methyl-1,2,5,6-tetrahydropyridine -3-carboxylic acid but-2-ynyl ester tosylate
• HMS3266K05
• But-2-yn-1-yl1-methyl-1,2,5,6-tetrahydropyridine-3-carboxylate4-methylbenzenesulfonate
• Tocris-0382
• SR-01000597809-1
• N-Methyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid but-2-ynyl ester tosylate
• AKOS024457816
• HMS3411G13
• 119630-77-2
• But-2-yn-1-yl 1-methyl-1,2,5,6-tetrahydropyridine-3-carboxylate 4-methylbenzenesulfonate
• CHEMBL1514643
• SR-01000597809
• HMS3675G13

• Inchi： 1S/C11H15NO2.C7H8O3S/c1-3-4-8-14-11(13)10-6-5-7-12(2)9-10;1-6-2-4-7(5-3-6)11(8,9)10/h6H,5,7-9H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： GKPXMGUNTQSFGA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC#CC)C(C1=CCCN(C)C1)=O

Computed Properties

• Exact Mass: 365.12979
• Monoisotopic Mass: 365.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 83.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates